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Compound of Interest

Compound Name:
Trans-4-

(benzyloxy)cyclohexanamine

CAS No.: 160357-83-5

Cat. No.: B177373

Get Quote

Introduction
trans-4-(benzyloxy)cyclohexanamine is a valuable substituted cyclohexylamine derivative

that serves as a crucial building block in the synthesis of various biologically active molecules

and pharmaceutical intermediates. Its rigid cyclohexane core, coupled with the stereospecific

trans orientation of the amino and benzyloxy groups, provides a defined three-dimensional

structure that is often sought after in drug design to optimize interactions with biological targets.

The benzyloxy group can act as a protecting group for the hydroxyl functionality or as a key

pharmacophoric element. This guide provides a comprehensive overview of a robust and

stereoselective synthetic route to trans-4-(benzyloxy)cyclohexanamine, intended for

researchers, scientists, and professionals in drug development.

Synthetic Strategy Overview
The most direct and efficient pathway to trans-4-(benzyloxy)cyclohexanamine is a two-step

sequence commencing with the synthesis of the key intermediate, 4-

(benzyloxy)cyclohexanone, followed by a stereoselective reductive amination. This strategy is
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advantageous due to the commercial availability of starting materials and the generally high

yields and stereoselectivity achievable in the key transformation steps.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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